Cas no 61328-63-0 (Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-
• CAS No: 61328-63-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 483792
• PubChem ID: 58091807
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-acetyl-5-methyl-
• 2-acetyl-5-methylcyclohexane-1-carboxylic acid
• SCHEMBL12927379
• 61328-63-0
• DTXSID00728797

• Inchi： 1S/C10H16O3/c1-6-3-4-8(7(2)11)9(5-6)10(12)13/h6,8-9H,3-5H2,1-2H3,(H,12,13)
• InChI Key： WBKMHCWAPIPKMY-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)CCC1C(C)=O)=O

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37